Cas no 1234615-79-2 (benzyl 3-iodopyrrolidine-1-carboxylate)

Benzyl 3-iodopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its reactive iodine substituent at the 3-position of the pyrrolidine ring. The benzyl carboxylate group enhances stability while allowing selective deprotection when needed. This compound is commonly employed in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the iodine's favorable leaving group properties. Its pyrrolidine scaffold is useful in medicinal chemistry for constructing bioactive molecules, including heterocyclic frameworks. The compound's well-defined reactivity and compatibility with various synthetic conditions make it a practical choice for constructing complex nitrogen-containing structures. Proper handling under inert conditions is recommended due to the sensitivity of the C-I bond.

benzyl 3-iodopyrrolidine-1-carboxylate structure

1234615-79-2 structure

Product Name:benzyl 3-iodopyrrolidine-1-carboxylate

CAS No:1234615-79-2

MF:C₁₂H₁₄INO₂

MW:331.149535655975

MDL:MFCD20126202

CID:2156905

PubChem ID:66569091

Update Time:2025-05-28

benzyl 3-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-pyrrolidine-1-carboxylic acid benzyl ester
- benzyl 3-iodopyrrolidine-1-carboxylate
- DTXSID801256638
- BENZYL (3R)-3-IODOPYRROLIDINE-1-CARBOXYLATE
- P12694
- PB28848
- 1234615-79-2
- CS-0055168
- AS-63339
- PB16922
- benzyl3-iodopyrrolidine-1-carboxylate
- SY321009
- AKOS026670927
- PB33486
- 1-CBZ-3-IODOPYRROLIDINE
- Phenylmethyl 3-iodo-1-pyrrolidinecarboxylate
- DB-252511
- BENZYL (3S)-3-IODOPYRROLIDINE-1-CARBOXYLATE
- MFCD20126202
- MDL： MFCD20126202
- Inchi： 1S/C12H14INO2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2
- InChI Key： PHSGVWBPCLSEFX-UHFFFAOYSA-N
- SMILES： IC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 331.00693g/mol
Monoisotopic Mass: 331.00693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 29.5Å²

benzyl 3-iodopyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM319679-1g	Benzyl 3-Iodopyrrolidine-1-carboxylate	1234615-79-2	95%	1g	$444	2021-06-16
Chemenu	CM319679-5g	Benzyl 3-Iodopyrrolidine-1-carboxylate	1234615-79-2	95%	5g	$1332	2021-06-16
ChemScence	CS-0055168-100mg	Benzyl 3-iodopyrrolidine-1-carboxylate	1234615-79-2		100mg	$203.0	2022-04-28
ChemScence	CS-0055168-250mg	Benzyl 3-iodopyrrolidine-1-carboxylate	1234615-79-2		250mg	$338.0	2022-04-28
ChemScence	CS-0055168-1g	Benzyl 3-iodopyrrolidine-1-carboxylate	1234615-79-2		1g	$675.0	2022-04-28
Chemenu	CM319679-1g	Benzyl 3-Iodopyrrolidine-1-carboxylate	1234615-79-2	95%	1g	$727	2023-11-21
eNovation Chemicals LLC	Y1226790-5g	benzyl 3-iodopyrrolidine-1-carboxylate	1234615-79-2	95%	5g	$1400	2024-06-03
abcr	AB485460-1 g	3-Iodo-pyrrolidine-1-carboxylic acid benzyl ester; .	1234615-79-2		1g	€784.20	2023-04-20
Chemenu	CM319679-100mg	Benzyl 3-Iodopyrrolidine-1-carboxylate	1234615-79-2	95%	100mg	$218	2023-11-21
Chemenu	CM319679-250mg	Benzyl 3-Iodopyrrolidine-1-carboxylate	1234615-79-2	95%	250mg	$364	2023-11-21